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Compound of Interest

Compound Name: Metaborate

Cat. No.: B1245444 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount to both personal safety and the integrity of experimental outcomes.

This guide provides essential, immediate safety and logistical information for the handling and

disposal of metaborates, ensuring a secure laboratory environment.

Personal Protective Equipment (PPE): Your First
Line of Defense
When working with metaborates, a thorough risk assessment is crucial to ensure the use of

appropriate Personal Protective Equipment (PPE). The following are the minimum

requirements for handling metaborates:

Eye and Face Protection: Always wear chemical safety goggles that conform to ANSI Z.87.1

standards or other national standards.[1][2] If there is a risk of splashing, a face shield

should be used in addition to goggles.

Hand Protection: Chemical-resistant, waterproof gloves are mandatory to prevent skin

contact.[1][3] It is important to inspect gloves for any signs of degradation or puncture before

each use.

Body Protection: A laboratory coat or protective clothing is necessary to prevent skin contact.

[1][3] For tasks with a higher risk of exposure, a chemical-resistant apron or coveralls may

be necessary.
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Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical to minimize exposure risks and

maintain the chemical's stability.

General Handling:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to avoid

the inhalation of dust or aerosols.

Avoid all direct contact with the substance.

Good housekeeping procedures should be followed to minimize dust generation and

accumulation.[2]

Do not eat, drink, or smoke in areas where metaborates are handled or stored.[2]

Wash hands thoroughly with soap and water after handling.[2]

Ensure that an eyewash station and safety shower are readily accessible.

Storage:

Store metaborates in a tightly sealed, clearly labeled container.[4]

Keep the container in a cool, dry, and well-ventilated area.[3]

Store away from strong acids and strong reducing agents, as reactions can generate

hydrogen gas, creating an explosive hazard.[2][5] The material is alkaline and can cause

corrosion of metals such as aluminum, tin, and zinc.[2][5]

Disposal Plan: Ensuring Environmental and
Regulatory Compliance
The disposal of metaborates must always be conducted in accordance with local, state, and

federal regulations.[1][4]
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Small Quantities: Small amounts of sodium metaborate can typically be disposed of in a

landfill.[1]

Large Quantities and Spills:

Land Spill: For larger spills, vacuum, shovel, or sweep up the material and place it in

suitable containers for disposal.[2][5]

Water Spill: If a spill occurs in water, remove any intact containers if possible. It is

important to avoid contamination of water bodies during cleanup and disposal.[2][5] Local

water authorities should be advised that the water should not be used for irrigation or as a

source of potable water until boron levels return to normal.[2][5]

Waste Containers: Puncture containers to prevent re-use and dispose of them at an

authorized landfill.[4] Do not allow wash water from cleaning equipment to enter drains;

collect all wash water for treatment before disposal.[4]

Quantitative Data for Metaborates
The following table summarizes key quantitative data for sodium metaborate tetrahydrate, a

common form of metaborate.

Property Value

Chemical Name Sodium metaborate tetrahydrate

CAS Number 10555-76-7

Molecular Formula NaBO₂ · 4H₂O

Relative Density 1.74

Solubility in Water 41.9% @ 20°C, 109.8% @ 100°C[1][5]

pH Alkaline solution[1]

Appearance White, odorless, crystalline solid[1]

Flammability Non-flammable solid[1]
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Emergency Procedures: First Aid
In the event of accidental exposure, immediate and appropriate first aid is crucial.

Eye Contact: Immediately flush the eyes with an eye wash fountain or fresh water for several

minutes.[2][5] If irritation persists for more than 30 minutes, seek medical attention.[2][5]

Skin Contact: Generally, no treatment is necessary.[2][5] However, it is good practice to wash

the affected area with soap and water.

Ingestion: Swallowing small quantities (e.g., one teaspoon) is unlikely to cause harm to a

healthy adult.[2][5] If larger amounts are ingested, give two glasses of water to drink and

seek medical attention.[2][5]

Inhalation: If irritation of the nose or throat occurs, move the individual to fresh air.[2][5]

Metaborate Spill Response Workflow
The following diagram outlines the procedural steps for responding to a metaborate spill.
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Caption: Workflow for handling a metaborate chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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